Cas no 127-33-3 (Demeclocycline)

Demeclocycline structure

Product Name:Demeclocycline

CAS No:127-33-3

MF:C₂₁H₂₁ClN₂O₈

MW:464.853045225143

CID:179770

PubChem ID:54680690

Update Time:2025-04-19

Demeclocycline Chemical and Physical Properties

Names and Identifiers

- 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-,(4S,4aS,5aS,6S,12aS)-
- (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,1...
- 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-,(4S
- demeclocycline
- YELLOW TO ORANGE SOLID
- (4aS)-7-Chlor-4c-dimethylamino-3,6t,10,12,12a-pentahydroxy-1,11-dioxo-(4ar,5ac,12a
- 7-chloro-4-dimethylamino-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-naphthacene-2-carboxylic acid amide
- Declomycin
- Demeclociclina
- DMCTC
- domeclocycline
- Elkamicina
- Ledermycin
- Ledermycin hydrochloride
- Demeclor
- Demethylchlorotetracycline
- Demethylchlortetracyclin
- Demethylchlortetracycline
- Demetraclin
- Diuciclin
- Mexocine
- Novotriclina
- Perciclina
- Periciclina
- RP 10192
- Sumaclina
- Tri-demethylchlortetracycline
- D03680
- Deganol
- 10192 RP
- Demethylchlortetracycline base
- 6-Demethylchlortetracycline
- CHEMBL1591
- Spectrum5_000831
- SCHEMBL13169106
- SPBio_001023
- DEMECLOCYCLINE [INN]
- 6-Demetil-7-clorotetraciclina [Italian]
- (4S,4As,5as,6s,12as)-2-[amino(hydroxy)methylidene]-7-chloro-4-(dimethylamino)-6,10,11,12a-tetrahydroxy-1,2,3,4,4a,5,5a,6,12,12a-decahydrotetracene-1,3,12-trione
- DEMECLOCYCLINE [USP MONOGRAPH]
- DivK1c_000863
- SCHEMBL17710674
- 127-33-3
- 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
- DB00618
- KBio3_001355
- RKL10089
- SMP1_000091
- NS00011893
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S,4aS,5aS,6S,12aS)-
- KBio1_000863
- NCGC00162149-04
- Spectrum_000896
- 6-Demetil-7-clorotetraciclina
- AB00053449_04
- DTXSID1022893
- DMCT
- KBio2_006512
- 1,3,5-BENZENETRISULFONYLCHLORIDE
- SCHEMBL516084
- BPBio1_000844
- KBioGR_000926
- 127-33-3 (free base)
- KBio2_001376
- Spectrum4_000313
- Chlortetracycline, 6-demethyl-
- FMTDIUIBLCQGJB-SEYHBJAFSA-N
- (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- 6-Demethylchlorotetracycline
- Prestwick3_000753
- J-005483
- IDI1_000863
- BSPBio_002135
- 7-Chloro-6-demethyltetracycline
- DEMECLOCYCLINE [VANDF]
- Demeclocycline [USP:INN:BAN]
- CCG-204513
- 5R5W9ICI6O
- CHLORTETRACYCLINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
- Demeclocycline (USP)
- 6-Demethyl-7-chlortetracycline
- [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-7-chloro-4-(dimethylamino)1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- SBI-0050406.P004
- Lopac0_000421
- SDCCGSBI-0050406.P005
- HY-121268
- KBioSS_001376
- 7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- KBio2_003944
- DEMECLOCYCLINE [MART.]
- Demeclocyclinum
- CHEBI:4392
- 6-Demethyl-7-chlorotetracycline
- UNII-5R5W9ICI6O
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
- 1165453-98-4
- Demethylchlortetracyclinum
- EINECS 204-834-8
- Prestwick2_000753
- Prestwick0_000753
- Demeclocyclinum [INN-Latin]
- Spectrum3_000378
- AKOS040740988
- Demeclociclina [INN-Spanish]
- NCGC00162149-03
- DEMETHYLCHLORTETRACYCLINE [JAN]
- NCGC00162149-06
- EN300-37299894
- NCGC00162149-10
- Methylchlorotetracycline
- Demeclocycline [USAN:BAN]
- DEMECLOCYCLINE [HSDB]
- NCGC00162149-02
- SR-01000000066-4
- SCHEMBL23723072
- Tetracycline, 7-chloro-6-demethyl-
- SPBio_002705
- GUXHBMASAHGULD-SEYHBJAFSA-N
- DEMECLOCYCLINE [MI]
- Spectrum2_001132
- DEMECLOCYCLINE [WHO-DD]
- SR-01000000066
- Prestwick1_000753
- (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- Demethylchlortetracycline (JAN)
- NCGC00162149-14
- Q2736402
- BSPBio_000766
- SCHEMBL3252
- GTPL10905
- DMCT (antibiotic)
- HSDB 3051
- CS-0081339
- NINDS_000863
- BDBM50417134
- DA-62760
- Demeclocycline
- Inchi： 1S/C21H21ClN2O8/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31)/t6-,7-,14-,15-,21-/m0/s1
- InChI Key： GUXHBMASAHGULD-SEYHBJAFSA-N
- SMILES： ClC1=CC=C(C2C(=C3C([C@@]4(C(=C(C(N)=O)C([C@H]([C@@H]4C[C@@H]3[C@@H](C=21)O)N(C)C)=O)O)O)=O)O)O

Computed Properties

Exact Mass: 464.09900
Monoisotopic Mass: 464.099
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 32
Rotatable Bond Count: 2
Complexity: 961
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 132
XLogP3: 0.7
Topological Polar Surface Area: 182A^2

Experimental Properties

Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 174-178 °C (decomposition)
Boiling Point: 684.5°Cat760mmHg
Flash Point: 367.8°C
Refractive Index: 1.6000 (estimate)
Solubility: Insuluble (5.1E-3 g/L) (25 ºC),
PSA: 181.62000
LogP: 0.96520

Demeclocycline Pricemore >>

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